N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)propanamide

• IUPAC Name: N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]propanamide
• InChI: InChI=1S/C13H18N6O/c1-3-13(20)16-5-4-15-11-8-12(18-9-17-11)19-7-6-14-10(19)2/h6-9H,3-5H2,1-2H3,(H,16,20)(H,15,17,18)
• InChI Key: WKODUFDBTBIRKO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCNC1=CC(=NC=N1)N2C=CN=C2C
• Molecular Formula: C13H18N6O
• Molecular Weight: 274.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds with structures related to N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)propanamide involves complex reactions, including the aza-Wittig reaction and condensation processes. One method described the synthesis of an ethyl derivative through the aza-Wittig reaction involving ethyl 3-(phenyliminomethyleneamino)benzofuran-2-carboxylate, benzene isocyanate, and diethyl 2-aminosuccinate (Deng et al., 2010). Another study detailed the synthesis of an N-(2-formyl-1-methylimidazol-4-yl)-2,2-dimethylpropanamide as a synthon for preparing ligands through reductive amination (Cheruzel et al., 2011).

Molecular Structure Analysis

The molecular structure of related compounds often features a nearly planar imidazo[1,2-a]benzo[4,5]furo[2,3-d]pyrimidine ring system. The crystal structure analysis reveals weak intermolecular interactions stabilizing the crystal packing (Hu et al., 2007).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature typically utilize various synthetic pathways to introduce functionality or complexity into the molecule. For example, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide demonstrated marked inhibition against certain cancer cell lines, showcasing its chemical reactivity and potential biological properties (Huang et al., 2020).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. The study by Hu et al. (2007) gives insight into the crystallographic aspects, indicating the presence of weak intra- and intermolecular interactions that influence the physical properties (Hu et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under various conditions, and potential for forming derivatives, are essential for applications in synthesis and drug development. The synthesis and reactivity of imidazo[1,2-a]pyrimidines and related structures often involve cyclization reactions and functional group transformations, offering a variety of chemical behaviors and properties (Rao et al., 2017).

Future Directions

Imidazole has become an important synthon in the development of new drugs. The broad range of biological activities exhibited by imidazole derivatives suggests that they could be promising candidates for the development of novel therapeutic agents.